1-[(1-methyl-3-propyl-1H-pyrazol-5-yl)carbonyl]-1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one

• IUPAC Name: 1'-(2-methyl-5-propylpyrazole-3-carbonyl)spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-one
• InChI: InChI=1S/C20H25N5O2/c1-3-6-14-13-17(24(2)23-14)18(26)25-11-9-20(10-12-25)19(27)21-15-7-4-5-8-16(15)22-20/h4-5,7-8,13,22H,3,6,9-12H2,1-2H3,(H,21,27)
• InChI Key: RNMBSXHUIFDMRE-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C(=C1)C(=O)N2CCC3(CC2)C(=O)NC4=CC=CC=C4N3)C
• Molecular Formula: C20H25N5O2
• Molecular Weight: 367.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazole ring, which is a type of aromatic heterocycle consisting of three carbon atoms and two nitrogen atoms. Pyrazoles are known for their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazole ring, in particular, would contribute to the compound’s aromaticity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrazoles are generally soluble in polar solvents due to their polarity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrazole derivatives are used as dipeptidylpeptidase 4 inhibitors for use as antidiabetic agents.

Future Directions

The future directions for this compound would depend on its biological activity and potential applications. Pyrazole derivatives are a topic of ongoing research due to their wide range of biological activities.